Cas no 96-31-1 (1,3-Dimethylurea)

1,3-Dimethylurea is a polar aprotic solvent exhibiting high dielectric constants and low viscosity, making it an effective mediator in various chemical reactions, such as organic synthesis and extraction processes. Its solvating properties facilitate dissolution of ionic compounds, while its relatively low cost and toxicity profile enhance process efficiency and safety.
1,3-Dimethylurea structure
1,3-Dimethylurea structure
Product Name:1,3-Dimethylurea
CAS No:96-31-1
MF:C3H8N2O
MW:88.1084203720093
MDL:MFCD00008286
CID:34850
PubChem ID:7293
Update Time:2025-10-21

1,3-Dimethylurea Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dimethylurea
    • 1,3-DIMETHYLCARBAMIDE
    • 1,3-DIMETHYLUREA(SYM)
    • AKOS B029718
    • DMU
    • N,N'-DIMETHYLUREA
    • SYM-DIMETHYLUREA
    • (CH3NH)2CO
    • 1,3-dimethyl-ure
    • n,n’-dimethylharnstoff
    • n,n’-dimethyl-ure
    • N,N'-Dimethylharnstoff
    • Symmetric dimethylurea
    • Urea, 1,3-dimethyl-
    • urea,1.3-dimethyl-
    • N,N'-DIMETHYLUREA (SYM.)
    • N,N'-DIMETHYL UREA PESTANAL, 250 MG
    • N,N-DimethylureaForSynthesis
    • a-Methylcinnamaldehyde
    • N,N′-Dimethylurea
    • N,N-Dimethyl Urea
    • dimethylurea
    • MeNHNCONHMe
    • N,N`-Dimethylurea
    • N,N'-Dimethylharnstoff [German]
    • N,N'-dimethyl-urea
    • UNII-WAM6DR9I4X
    • Urea,1,3-dimethyl
    • Urea,N,N'-dimethyl
    • 1,3-二甲基脲
    • N,N′-Dimethylurea (ACI)
    • Urea, 1,3-dimethyl- (8CI)
    • NSC 14910
    • NSC 24823
    • N,N'-Dimethylurea,98%
    • MDL： MFCD00008286
    • Inchi： 1S/C3H8N2O/c1-4-3(6)5-2/h1-2H3,(H2,4,5,6)
    • InChI Key： MGJKQDOBUOMPEZ-UHFFFAOYSA-N
    • SMILES： O=C(NC)NC
    • BRN： 1740672

Computed Properties

  • Exact Mass: 88.06370
  • Monoisotopic Mass: 88.063663
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 46.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing

Experimental Properties

  • Color/Form: White crystals
  • Density: 1.142
  • Melting Point: 102.0 to 108.0 deg-C
  • Boiling Point: 268-270 °C(lit.)
  • Flash Point: Fahrenheit: 314.6 ° f < br / > Celsius: 157 ° C < br / >
  • Refractive Index: 1.4715 (estimate)
  • PH: 9.0-9.5 (100g/l, H2O, 20℃)
  • Solubility: H2O: 0.1 g/mL, clear, colorless
  • Water Partition Coefficient: 765 g/L (21.5 ºC)
  • PSA: 41.13000
  • LogP: 0.32700
  • Solubility: Soluble in water, ethanol, acetone, benzene, ethyl acetate, etc., insoluble in ether and gasoline.

1,3-Dimethylurea Security Information

  • Symbol: GHS08
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H373
  • Warning Statement： P260-P314-P501
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：1
  • Hazard Category Code： 62-63-68
  • Safety Instruction： S22-S24/25
  • FLUKA BRAND F CODES：10-21
  • RTECS：YS9868000
  • Risk Phrases：R62
  • TSCA：Yes
  • Storage Condition：Store at room temperature

1,3-Dimethylurea Customs Data

  • HS CODE：29241900
  • Customs Data：

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1,3-Dimethylurea Pricemore >>

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1,3-Dimethylurea Production Method

Production Method 1

868-84-8 868-84-8
96-31-1 96-31-1
Reaction Conditions
1.1 Solvents: Water ;  5 min, 60 °C; 2 h, 60 °C
Reference
Preparation of mono-, Di-, and trisubstituted ureas by carbonylation of aliphatic amines with S,S-dimethyl dithiocarbonate
Artuso, Emma; Degani, Iacopo; Fochi, Rita; Magistris, Claudio, Synthesis, 2007, (22), 3497-3506

Production Method 2

54986-14-0 54986-14-0
96-31-1 96-31-1
Reaction Conditions
Reference
Photochemical formation of methylenecyclopropane analogs. 5. Synthesis and photolysis of 1,4-dialkyl-1,4-dihydro-5H-tetrazol-5-ones and thiones: novel approach to diaziridinones and carbodiimides
Quast, Helmut; Bieber, Lothar, Chemische Berichte, 1981, 114(10), 3253-72

Production Method 3

63376-58-9 63376-58-9
96-31-1 96-31-1
Reaction Conditions
1.1 Reagents: Hydrazine
Reference
Heterocyclic β-enamino esters. 20. New adducts of 4-phenyl-1,2,4-triazoline-3,5-dione and phthalazine-1,4-dione
Wamhoff, Heinrich; Wald, Klemens, Chemische Berichte, 1977, 110(5), 1716-29

Production Method 4

4869-46-9 4869-46-9
96-31-1 96-31-1
Reaction Conditions
1.1 Reagents: Acetylacetone ,  Potassium carbonate Solvents: Dichloromethane
Reference
Heterocyclic transformations. Part 7. Unprecedented transformations of 1,3-dialkyl-5-formyluracils to 1,3-dialkyl-7-hydroxyquinazolines
Singh, Harjit; Singh, Palwinder; Chimni, Swapandeep Singh; Kumar, Subodh, Journal of the Chemical Society, 1995, (18), 2363-7

Production Method 5

28924-76-7 28924-76-7
96-31-1 96-31-1
Reaction Conditions
1.1 Reagents: Sodium iodide Solvents: Acetone
Reference
Covalent adduct formation in 1,2,4-thiadiazolo activated pyrimidinones
Keilen, Gunnar; Undheim, Kjell, Acta Chemica Scandinavica, 1988, 42(6), 362-6

Production Method 6

57-13-6 57-13-6
96-31-1 96-31-1
Reaction Conditions
1.1 rt → 135 °C; 35 °C
Reference
Continuous production of dimethylurea
, China, , ,

Production Method 7

57-13-6 57-13-6
96-31-1 96-31-1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Potassium perruthenate ;  6 h, 250 °C
Reference
Method for alkylating an amino compound
, World Intellectual Property Organization, , ,

Production Method 8

96-31-1 96-31-1
Reaction Conditions
Reference
Rayon
, France, , ,

Production Method 9

96-31-1 96-31-1
Reaction Conditions
Reference
Dimethylurea
, United States, , ,

Production Method 10

57-13-6 57-13-6
96-31-1 96-31-1
Reaction Conditions
Reference
The urea dearrangement. II
Davis, T. L.; Blanchard, K. C., Journal of the American Chemical Society, 1923, 45, 1816-20

Production Method 11

79645-01-5 79645-01-5
96-31-1 96-31-1
Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Water Solvents: Water
Reference
Synthesis of novel-N-nitrosothioureas and examination of their mechanisms of formation by high-field nitrogen-15 and carbon-13 nuclear magnetic resonance spectra of specifically labeled compounds
Lown, J. William; Chauhan, Shive M. S., Journal of Organic Chemistry, 1983, 48(4), 507-12

Production Method 12

62533-73-7 62533-73-7
96-31-1 96-31-1
Reaction Conditions
Reference
Metalated nitrogen derivatives of carbonic acid in organic synthesis. XVI. Synthesis of 2-alkylimino- and 2-arylimino-1,3-oxathiolanes from lithiated S,S'-dialkyl imidodithiocarbonates and carbonyl compounds
Hoppe, Dieter; Follmann, Rainer; Beckmann, Ludger, Liebigs Annalen der Chemie, 1980, (11), 1765-78

Production Method 13

96-31-1 96-31-1
Reaction Conditions
1.1 Catalysts: Palladium ,  Iron chloride (FeCl3) Solvents: Methanol ,  Dimethylformamide ;  6 h, 80 Pa, 75 °C
Reference
Synthesis and architecture of polystyrene-supported Schiff base-palladium complex: Catalytic features and functions in diaryl urea preparation in conjunction with Suzuki-Miyaura cross-coupling reaction by reductive carbonylation
Basu, Priyanka; Riyajuddin, Sk; Dey, Tusar Kanto; Ghosh, Aniruddha; Ghosh, Kaushik; et al, Journal of Organometallic Chemistry, 2018, 877, 37-50

Production Method 14

96-31-1 96-31-1
Reaction Conditions
1.1 Catalysts: Dichloro[2-(2-pyridinyl-κN)-1H-benzimidazole-κN3]ruthenium Solvents: Methanol ,  Dimethylformamide ;  10 min, rt
1.2 Catalysts: Iron chloride (FeCl3) ;  5 h, 4 atm, 90 °C
Reference
Chloromethylated polystyrene immobilized ruthenium complex of 2-(2-pyridyl)benzimidazole catalyst for the synthesis of bioactive disubstituted ureas by carbonylation reaction
Dey, Tusar Kanto; Ghosh, Kajari; Basu, Priyanka; Molla, Rostam Ali; Islam, Sk. Manirul, New Journal of Chemistry, 2018, 42(11), 9168-9176

Production Method 15

96-31-1 96-31-1
Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Acetonitrile-d3
Reference
Mild, orthogonal solid-phase peptide synthesis: use of Nα-dithiasuccinoyl (Dts) amino acids and N-(iso-propyldithio)carbonylproline, together with p-alkoxybenzyl ester anchoring linkages
Albericio, Fernando; Barany, George, International Journal of Peptide & Protein Research, 1987, 30(2), 177-205

Production Method 16

96-31-1 96-31-1
96-31-1 96-31-1
Reaction Conditions
1.1 48 h, 80 °C
Reference
Deep eutectic silsesquioxane hybrids with quaternary ammonium/urea derivatives: synthesis and physicochemical and ion-conductive properties
Tanizaki, Y.; Maeda, Y.; Sasaki, Y.; Ogawa, H.; Mori, H., Materials Today Chemistry, 2021, 20,

Production Method 17

96-31-1 96-31-1
Reaction Conditions
1.1 6 h, 20 MPa, 220 °C
Reference
Method for immediately synthesizing organic carbonate ester from carbon dioxide and organic amine
, China, , ,

Production Method 18

16066-84-5 16066-84-5
96-31-1 96-31-1
Reaction Conditions
1.1 Solvents: Methanol
Reference
Cellular interfaces with hydrogen-bonded organic semiconductor hierarchical nanocrystals
Sytnyk, Mykhailo; Jakesova, Marie; Litvinukova, Monika; Mashkov, Oleksandr; Kriegner, Dominik; et al, Nature Communications, 2017, 8(1), 1-11

Production Method 19

57-13-6 57-13-6
96-31-1 96-31-1
Reaction Conditions
1.1 30 min, 120 °C
Reference
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1,3-Dimethylurea Raw materials

1,3-Dimethylurea Preparation Products

1,3-Dimethylurea Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:96-31-1)1,3-Dimethylurea
Order Number:LE1402;LE1773254;LE8412
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:40
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:96-31-1)1,3-Dimethylurea
Order Number:sfd14072
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com

1,3-Dimethylurea Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:96-31-1)1,3-Dimethylurea
LE1402;LE1773254;LE8412
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
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Suzhou Senfeida Chemical Co., Ltd
(CAS:96-31-1)1,3-Dimethylurea
sfd14072
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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